Cas no 1975118-17-2 (1H-Pyrazole-4-carboxylic acid, 3-(difluoromethyl)-1-(2-nitrophenyl)-)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 3-(difluoromethyl)-1-(2-nitrophenyl)-
• CAS No: 1975118-17-2
• MF: C₁₁H₇F₂N₃O₄
• MW: 283.187789201736
• CID: 5211899
• Update Time: 2025-07-20

1H-Pyrazole-4-carboxylic acid, 3-(difluoromethyl)-1-(2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 3-(difluoromethyl)-1-(2-nitrophenyl)-

• Inchi： 1S/C11H7F2N3O4/c12-10(13)9-6(11(17)18)5-15(14-9)7-3-1-2-4-8(7)16(19)20/h1-5,10H,(H,17,18)
• InChI Key： HGNWINDGBXIGSB-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2[N+]([O-])=O)C=C(C(O)=O)C(C(F)F)=N1

Additional information on 1H-Pyrazole-4-carboxylic acid, 3-(difluoromethyl)-1-(2-nitrophenyl)-

Comprehensive Overview of 1H-Pyrazole-4-carboxylic acid, 3-(difluoromethyl)-1-(2-nitrophenyl)- (CAS No. 1975118-17-2)

The compound 1H-Pyrazole-4-carboxylic acid, 3-(difluoromethyl)-1-(2-nitrophenyl)- (CAS No. 1975118-17-2) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core, a difluoromethyl group, and a 2-nitrophenyl substituent, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic diseases.

In recent years, the demand for fluorinated pyrazole derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in 1H-Pyrazole-4-carboxylic acid, 3-(difluoromethyl)-1-(2-nitrophenyl)- contributes to its lipophilicity, which is a critical factor in drug design. This compound is often explored in the context of structure-activity relationship (SAR) studies, where subtle modifications can lead to significant changes in biological activity. Its 2-nitrophenyl moiety also offers opportunities for further functionalization, making it a versatile building block in medicinal chemistry.

From an agrochemical perspective, 1H-Pyrazole-4-carboxylic acid, 3-(difluoromethyl)-1-(2-nitrophenyl)- has garnered attention for its potential role in developing novel pesticides and herbicides. The pyrazole scaffold is a common feature in many commercial agrochemicals, and the addition of a difluoromethyl group can enhance their efficacy against resistant pest strains. This aligns with the growing need for sustainable crop protection solutions, a topic frequently searched by agricultural researchers and industry professionals.

The synthesis and characterization of 1H-Pyrazole-4-carboxylic acid, 3-(difluoromethyl)-1-(2-nitrophenyl)- involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure high purity and accurate structural confirmation, which are essential for its application in sensitive research areas. The compound's CAS No. 1975118-17-2 serves as a unique identifier, facilitating its procurement and regulatory compliance in global markets.

Environmental and safety considerations are also critical when working with 1H-Pyrazole-4-carboxylic acid, 3-(difluoromethyl)-1-(2-nitrophenyl)-. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to minimize any potential risks. This aligns with the broader industry trend toward green chemistry and sustainable practices, which are increasingly prioritized by both researchers and regulatory bodies.

In summary, 1H-Pyrazole-4-carboxylic acid, 3-(difluoromethyl)-1-(2-nitrophenyl)- (CAS No. 1975118-17-2) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its structural features, including the pyrazole ring, difluoromethyl group, and 2-nitrophenyl substituent, make it a valuable tool for researchers exploring new bioactive molecules. As the scientific community continues to seek innovative solutions for global challenges, this compound is poised to play a pivotal role in advancing both human health and agricultural productivity.